Cas no 2097945-48-5 (2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol)

• Product Name: 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol
• CAS No: 2097945-48-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 4774055
• Update Time: 2025-05-19

2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-oxa-2-azaspiro[4.5]decan-9-ol
• 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol

• Inchi： 1S/C8H16N2O2/c9-10-3-2-8(6-10)5-7(11)1-4-12-8/h7,11H,1-6,9H2
• InChI Key： PYWWMIMZCNUBRF-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CN(CC2)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: -0.7
• Topological Polar Surface Area: 58.7

Additional information on 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol

Comprehensive Overview of 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol (CAS No. 2097945-48-5)

2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol (CAS No. 2097945-48-5) is a specialized organic compound featuring a unique spirocyclic structure, which combines a 6-oxa-2-azaspiro[4.5]decane core with an amino and hydroxyl functional group. This molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules and drug candidates. The compound's spirocyclic scaffold is known for its conformational rigidity, which can enhance binding affinity and metabolic stability in drug design.

In recent years, the demand for spirocyclic compounds like 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol has surged due to their applications in central nervous system (CNS) drug discovery and GPCR-targeted therapies. Researchers are particularly interested in its potential to modulate neurotransmitter receptors and enzyme inhibitors, addressing conditions such as neurodegenerative diseases and chronic pain. The compound's oxygen-nitrogen heterocycle also contributes to its solubility profile, a critical factor in oral bioavailability optimization.

The synthesis of 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol typically involves multistep organic reactions, including ring-closing and reductive amination strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures compliance with stringent pharmaceutical-grade standards.

From an SEO perspective, this compound aligns with trending queries such as "spirocyclic drug intermediates 2024", "CNS-active heterocycles", and "novel amino alcohol synthesis". Its relevance to AI-driven drug discovery platforms further amplifies its visibility, as computational models increasingly prioritize 3D molecular complexity for virtual screening. Additionally, the compound's role in green chemistry initiatives—such as solvent-free reactions—resonates with industry shifts toward sustainable synthesis.

In agrochemical applications, 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol derivatives are investigated for their pesticidal activity and plant growth regulation. The aza-oxaspiro moiety may interact with insect nicotinic receptors, offering alternatives to conventional neonicotinoid insecticides. This aligns with global efforts to develop eco-friendly crop protection agents amid tightening regulatory frameworks.

For researchers sourcing this compound, key considerations include supplier reliability, batch-to-batch consistency, and regulatory documentation (e.g., REACH compliance). Custom synthesis services often provide scale-up options for preclinical studies, catering to the growing demand for tailored spirocyclic building blocks.

In summary, 2-Amino-6-oxa-2-azaspiro[4.5]decan-9-ol (CAS No. 2097945-48-5) represents a versatile tool in modern medicinal chemistry and material science. Its structural uniqueness and functional adaptability position it at the forefront of innovations in small-molecule therapeutics and sustainable chemistry, making it a subject of ongoing academic and industrial exploration.